Cas no 176032-34-1 (3-(pyrimidin-2-yloxy)aniline)

• Product Name: 3-(pyrimidin-2-yloxy)aniline
• CAS No: 176032-34-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD06825557
• CID: 1362504
• PubChem ID: 16771844
• Update Time: 2025-06-08

3-(pyrimidin-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(2-pyrimidinyloxy)-
• 176032-34-1
• G23678
• AKOS000128286
• 3-pyrimidin-2-yloxyaniline
• 3-(pyrimidin-2-yloxy)aniline
• BHA03234
• Z330920362
• EN300-35922
• MFCD06825557
• STL138367
• SCHEMBL2717081

• MDL： MFCD06825557
• Inchi： 1S/C10H9N3O/c11-8-3-1-4-9(7-8)14-10-12-5-2-6-13-10/h1-7H,11H2
• InChI Key： LGQYFEIXVXGFKY-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1=CC=CC(=C1)N

Computed Properties

• Exact Mass: 187.07467
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03

Additional information on 3-(pyrimidin-2-yloxy)aniline

3-(Pyrimidin-2-yloxy)aniline: An Overview of a Versatile Compound (CAS No. 176032-34-1)

3-(Pyrimidin-2-yloxy)aniline, with the CAS number 176032-34-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This aromatic amine derivative, characterized by its unique structure, has garnered considerable attention due to its potential applications in drug discovery and development. The compound's molecular formula is C₉H₉N₃O, and it possesses a molecular weight of 167.19 g/mol. The structural arrangement of the pyrimidine ring and the aniline moiety endows this compound with a range of biological activities, making it a valuable scaffold for the design of novel therapeutic agents.

The synthesis of 3-(pyrimidin-2-yloxy)aniline typically involves the reaction of 2-chloropyrimidine with 3-aminoanisole under appropriate conditions. This reaction pathway has been extensively studied and optimized to achieve high yields and purity levels. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of this process, facilitating its broader application in research and industrial settings.

In the realm of medicinal chemistry, 3-(pyrimidin-2-yloxy)aniline has shown promise as a lead compound for the development of drugs targeting various diseases. One notable area of research is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, studies have demonstrated that derivatives of 3-(pyrimidin-2-yloxy)aniline can effectively inhibit protein kinases, which are key players in many cellular processes, including cell growth, differentiation, and apoptosis. This property makes it a valuable candidate for the treatment of cancer and other proliferative disorders.

Beyond its role as an enzyme inhibitor, 3-(pyrimidin-2-yloxy)aniline has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that certain derivatives of 3-(pyrimidin-2-yloxy)aniline can modulate the activity of pro-inflammatory cytokines and reduce inflammation, offering a potential therapeutic approach for these conditions.

The pharmacokinetic properties of 3-(pyrimidin-2-yloxy)aniline have also been a subject of interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its use in drug formulations. These investigations have revealed that the compound exhibits favorable pharmacokinetic characteristics, such as good oral bioavailability and a reasonable half-life, which are essential for effective drug delivery.

In addition to its therapeutic potential, 3-(pyrimidin-2-yloxy)aniline has been utilized as a building block in the synthesis of more complex molecules. Its versatile reactivity allows it to participate in various chemical reactions, enabling the construction of diverse chemical libraries for high-throughput screening (HTS) campaigns. This approach has led to the identification of several hit compounds with promising biological activities, further expanding the scope of its applications.

The safety profile of 3-(pyrimidin-2-yloxy)aniline is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 3-(pyrimidin-2-yloxy)aniline (CAS No. 176032-34-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important player in the field.